Cas no 1805942-71-5 (Ethyl 3-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805942-71-5
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4863585
• Update Time: 2025-10-22

Ethyl 3-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-10(16)7-3-5(9(12)13)6(4-14)8(11)15-7/h3,9H,2,4,14H2,1H3
• InChI Key： OLIBBKFJZSPNFN-UHFFFAOYSA-N
• SMILES： BrC1=C(CN)C(C(F)F)=CC(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate

Ethyl 3-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate

Ethyl 3-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate, with the CAS number 1805942-71-5, is a complex organic compound that has garnered significant attention in the field of heterocyclic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with an ethyl carboxylate group at position 6, an amino methyl group at position 3, a bromine atom at position 2, and a difluoromethyl group at position 4.

The synthesis of Ethyl 3-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate involves a series of intricate reactions, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient construction of such complex structures with high yields and excellent stereocontrol. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in assembling the pyridine core with the desired substituents.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Pyridine derivatives are known for their ability to modulate various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The presence of multiple functional groups in Ethyl 3-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate makes it an ideal candidate for further functionalization and optimization in medicinal chemistry pipelines.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties in materials science. The pyridine ring's inherent aromaticity and electron-withdrawing substituents contribute to its potential as a component in organic semiconductors or light-emitting diodes (LEDs). Recent studies have demonstrated that derivatives of this compound can exhibit favorable charge transport properties, making them suitable for next-generation electronic devices.

The environmental impact of Ethyl 3-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate is another area of active research. As concerns about sustainability and eco-friendliness grow, there is an increasing need to evaluate the environmental fate and toxicity of such compounds. Preliminary studies suggest that this compound undergoes rapid degradation under aerobic conditions, reducing its potential ecological footprint.

In conclusion, Ethyl 3-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset in both academic and industrial settings.